Cas no 2228336-60-3 (3-5-(methoxymethyl)furan-2-yl-2,2-dimethylpropan-1-ol)

• Product Name: 3-5-(methoxymethyl)furan-2-yl-2,2-dimethylpropan-1-ol
• CAS No: 2228336-60-3
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6235306
• PubChem ID: 165648610
• Update Time: 2025-05-22

3-5-(methoxymethyl)furan-2-yl-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-5-(methoxymethyl)furan-2-yl-2,2-dimethylpropan-1-ol
• 2228336-60-3
• 3-[5-(methoxymethyl)furan-2-yl]-2,2-dimethylpropan-1-ol
• EN300-1747504

• Inchi： 1S/C11H18O3/c1-11(2,8-12)6-9-4-5-10(14-9)7-13-3/h4-5,12H,6-8H2,1-3H3
• InChI Key： QGLVLLDWBAAJNQ-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1CC(C)(C)CO

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.6Ų

Additional information on 3-5-(methoxymethyl)furan-2-yl-2,2-dimethylpropan-1-ol

3-5-(Methoxymethyl)furan-2-yl-2,2-dimethylpropan-1-ol (CAS No: 2228336-60-3)

The compound 3-5-(methoxymethyl)furan-2-yl-2,2-dimethylpropan-1-ol, identified by the CAS registry number 2228336-60-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of furan derivatives, which have been extensively studied for their unique chemical properties and biological activities. The presence of the methoxymethyl group attached to the furan ring introduces additional functional diversity, making it a valuable substrate for further chemical modifications and syntheses.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. For instance, researchers have employed catalytic asymmetric synthesis to construct the chiral centers present in the molecule, ensuring high enantiomeric excess and purity. These methods are particularly important for applications in drug discovery, where stereochemistry plays a critical role in determining biological activity.

The structural features of 3-5-(methoxymethyl)furan-2-yl-2,2-dimethylpropan-1-ol make it an interesting candidate for exploring its pharmacological properties. Studies have shown that furan derivatives can exhibit antioxidant, anti-inflammatory, and even anticancer activities. The methoxymethyl group further enhances these properties by providing additional sites for interaction with biological molecules.

In terms of industrial applications, this compound has shown promise as an intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations makes it versatile in organic synthesis. For example, the hydroxyl group can be converted into esters or ethers, while the furan ring can participate in cycloaddition reactions or other aromatic substitution processes.

From an environmental perspective, understanding the degradation pathways of 3-5-(methoxymethyl)furan-based compounds is crucial for assessing their ecological impact. Recent studies have focused on enzymatic degradation mechanisms, revealing that certain microbial communities can metabolize these compounds under specific conditions. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, while molecular docking studies have shed light on its potential interactions with biological targets such as enzymes and receptors.

In conclusion, 3-5-(methoxymethyl)furan-based compounds like CAS No: 2228336-60-3 represent a fascinating area of research with diverse applications across chemistry and biology. As ongoing research continues to uncover new aspects of their properties and potential uses, this compound stands out as a valuable asset in both academic and industrial settings.